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Compound of Interest

Compound Name: 4,4'-Bis(4-aminophenoxy)biphenyl

Cat. No.: B085200 Get Quote

An In-depth Technical Guide to 4,4'-Bis(4-aminophenoxy)biphenyl: Structure, Properties, and

Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract
4,4'-Bis(4-aminophenoxy)biphenyl (BAPB) is an aromatic diamine monomer that serves as a

crucial building block in the synthesis of high-performance polyimides. Its unique molecular

architecture, characterized by a rigid biphenyl core flanked by flexible ether linkages, imparts a

favorable combination of high thermal stability, excellent mechanical properties, and good

processability to the resulting polymers. This technical guide provides a comprehensive

overview of the chemical structure, properties, synthesis, and applications of BAPB, with a

particular focus on its role in the development of advanced polymer systems. Detailed

experimental protocols for its synthesis and polymerization are provided, along with a summary

of its key quantitative data.

Chemical Structure and Identification
4,4'-Bis(4-aminophenoxy)biphenyl is a symmetrical aromatic diamine. The central biphenyl

unit provides rigidity and thermal stability, while the ether linkages introduce a degree of

flexibility into the molecular structure.

Table 1: Chemical Identification of 4,4'-Bis(4-aminophenoxy)biphenyl
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Identifier Value

IUPAC Name
4-[4-[4-(4-

aminophenoxy)phenyl]phenoxy]aniline[1]

Synonyms
BAPB, 4,4′-(1,1′-Biphenyl-4,4′-

diyldioxy)dianiline[1][2]

CAS Number 13080-85-8[1][2]

Molecular Formula C₂₄H₂₀N₂O₂[1][2]

Molecular Weight 368.44 g/mol [2]

Chemical Structure
A biphenyl core with two aminophenoxy groups

attached at the 4 and 4' positions.[2]

Physicochemical Properties
BAPB is a white to pale reddish-grey crystalline powder.[2] Its physical and chemical properties

are summarized in the table below.

Table 2: Physicochemical Properties of 4,4'-Bis(4-aminophenoxy)biphenyl

Property Value

Appearance White to pale reddish grey powder/crystal[2]

Melting Point 197-200 °C[2][3]

Boiling Point 571.37 °C at 760 mmHg[3]

Density 1.226 g/cm³[3]

Solubility
Soluble in DMSO; slightly soluble in acetonitrile

and THF.[4]

Purity >99%[2]

Synthesis of 4,4'-Bis(4-aminophenoxy)biphenyl
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The synthesis of BAPB is typically a two-step process involving a nucleophilic substitution

reaction followed by a reduction. A general synthetic scheme is outlined below.

Step 1: Nucleophilic Aromatic Substitution

Step 2: Reduction

4,4'-Biphenol
Condensation Reaction
(Aprotic Solvent, Base)

p-Nitrochlorobenzene

4,4'-Bis(4-nitrophenoxy)biphenyl Reduction
(e.g., Catalytic Hydrogenation) 4,4'-Bis(4-aminophenoxy)biphenyl

Click to download full resolution via product page

A generalized two-step synthesis pathway for 4,4'-Bis(4-aminophenoxy)biphenyl.

Detailed Experimental Protocol for Synthesis
The following protocol is a representative procedure for the synthesis of BAPB.

Step 1: Synthesis of 4,4'-Bis(4-nitrophenoxy)biphenyl

To a flask equipped with a stirrer, nitrogen inlet, and a reflux condenser, add 4,4'-biphenol

and a strong-polarity aprotic solvent (e.g., N,N-dimethylformamide or dimethyl sulfoxide).[5]

Add a salt-forming agent (e.g., potassium carbonate).[5]

Under a nitrogen atmosphere, add p-nitrochlorobenzene to the mixture.[5]

Heat the mixture to 130-140°C and maintain a reflux reaction for 3-5 hours.[5]

After the reaction is complete, cool the mixture and filter at high temperature to remove

inorganic salts.[5]

Slowly add deionized water to the filtrate to precipitate the product.[5]

Cool, filter, wash the solid with water, and dry to obtain 4,4'-bis(4-nitrophenoxy)biphenyl.[5]
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Step 2: Synthesis of 4,4'-Bis(4-aminophenoxy)biphenyl

In a high-pressure reactor, charge the 4,4'-bis(4-nitrophenoxy)biphenyl obtained from Step 1,

an ester organic solvent (e.g., ethyl acetate), and a nickel catalyst.[5]

Add an organic amine (e.g., triethylamine).[5]

Pressurize the reactor with hydrogen to 10-20 atm.[5]

Heat the reaction mixture to 40-70°C and maintain for 5-8 hours.[5]

After the reaction, cool the reactor and filter to remove the catalyst.[5]

Remove the solvent from the filtrate by evaporation.[5]

The resulting solid is 4,4'-bis(4-aminophenoxy)biphenyl, which can be further purified by

recrystallization.[5]

Polymerization and Applications
BAPB is a key monomer in the production of high-performance polyimides. These polymers are

known for their exceptional thermal stability, chemical resistance, and mechanical strength,

making them suitable for demanding applications in the aerospace, electronics, and biomedical

fields.[6]

Step 1: Poly(amic acid) Formation

Step 2: Imidization

4,4'-Bis(4-aminophenoxy)biphenyl
Polycondensation

(Polar Aprotic Solvent, Room Temp)

Aromatic Dianhydride

Poly(amic acid) Solution Thermal or Chemical
Cyclodehydration Polyimide Film/Fiber

Click to download full resolution via product page
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A typical two-step polymerization process to form polyimides from BAPB.

Detailed Experimental Protocol for Polyimide Synthesis
The following is a general procedure for the synthesis of a polyimide film from BAPB and an

aromatic dianhydride (e.g., pyromellitic dianhydride - PMDA).

In a dry flask under a nitrogen atmosphere, dissolve an equimolar amount of BAPB in a polar

aprotic solvent such as N-methyl-2-pyrrolidone (NMP) or N,N-dimethylacetamide (DMAc).

Slowly add an equimolar amount of the aromatic dianhydride powder to the stirred solution at

room temperature.

Continue stirring at room temperature for several hours to form a viscous poly(amic acid)

solution.

Cast the poly(amic acid) solution onto a glass substrate to form a thin film.

Thermally cure the film by heating in a stepwise manner, for example: 100°C for 1 hour,

200°C for 1 hour, and finally 300°C for 1 hour to complete the imidization process and

remove the solvent.

Cool the film to room temperature to obtain the final polyimide film.

Properties of BAPB-Based Polyimides
Polyimides derived from BAPB exhibit excellent thermal and mechanical properties, which can

be tailored by the choice of the dianhydride comonomer.

Table 3: Thermal and Mechanical Properties of Representative BAPB-Based Polyimides
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Dianhydride
Comonomer

Glass
Transition
Temp. (Tg) (°C)

5% Weight
Loss Temp.
(Td) (°C)

Tensile
Strength (MPa)

Tensile
Modulus (GPa)

R (1,3-

bis(3,3′,4,4′-

dicarboxyphenox

y)benzene)

~200 >500 - -

Generic Aromatic

Dianhydrides
222 - 251 >573 86.5 - 121.6 1.26 - 1.97

Note: The properties of polyimides can vary significantly depending on the specific dianhydride

used, the molecular weight of the polymer, and the processing conditions.

Conclusion
4,4'-Bis(4-aminophenoxy)biphenyl is a versatile and highly valuable monomer for the

synthesis of high-performance polyimides. Its unique chemical structure provides an excellent

balance of thermal stability, mechanical strength, and processability in the resulting polymers.

The detailed synthetic and polymerization protocols provided in this guide serve as a valuable

resource for researchers and scientists working in the fields of materials science and polymer

chemistry. While its primary applications are in materials science, the biocompatibility of some

BAPB-based polyimides suggests potential for use in advanced biomedical devices.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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